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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility of SRI-31142 in DMSO versus

saline, along with detailed protocols and troubleshooting advice for preparing this compound

for injection in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SRI-31142?

SRI-31142 is sparingly soluble in aqueous solutions like saline. The recommended solvent for

creating a stock solution is Dimethyl Sulfoxide (DMSO).

Q2: What is the specific solubility of SRI-31142 in DMSO?

Reported solubility in DMSO varies slightly between suppliers but is consistently in the

millimolar range. It is crucial to use high-purity, anhydrous DMSO as the solvent's hygroscopic

nature can negatively impact solubility.[1]

Q3: Can I dissolve SRI-31142 directly in saline for injection?

Direct dissolution of SRI-31142 in saline is not recommended and is likely to be unsuccessful

due to the compound's poor aqueous solubility. A co-solvent strategy, starting with a DMSO

stock solution, is necessary for preparing an injectable formulation.

Q4: My SRI-31142 is not fully dissolving in DMSO. What should I do?

Troubleshooting & Optimization

Check Availability & Pricing
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If you encounter issues with dissolution, gentle warming or sonication can be employed to

facilitate the process.[1] Ensure you are using a sufficient volume of DMSO for the amount of

compound. For instance, to prepare a 10 mM stock solution, you would dissolve 4.57 mg of

SRI-31142 in 1 mL of DMSO.

Q5: What is a suitable vehicle for in vivo injections of SRI-31142?

A common approach for in vivo administration of compounds with low aqueous solubility is to

use a vehicle solution that includes a co-solvent. A typical vehicle might consist of a small

percentage of DMSO mixed with other components like polyethylene glycol (PEG) and saline.

The final concentration of DMSO in the injected solution should be kept to a minimum to avoid

toxicity.

Quantitative Solubility Data
The following table summarizes the reported solubility of SRI-31142 in DMSO. No reliable data

is currently available for the solubility of SRI-31142 in saline alone.

Solvent Reported Solubility
Molar
Concentration

Notes

DMSO 5 mg/mL[1] 10.95 mM[1]

Ultrasonic treatment

may be required.[1]

Use of newly opened,

anhydrous DMSO is

recommended.[1]

DMSO - 10 mM[2] -

Saline Data not available Data not available
Expected to be very

low.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of SRI-
31142 in DMSO
Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/sri-31142.html
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.medchemexpress.com/sri-31142.html
https://www.medchemexpress.com/sri-31142.html
https://www.medchemexpress.com/sri-31142.html
https://www.medchemexpress.com/sri-31142.html
https://www.probechem.com/products_SRI-31142.html
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SRI-31142 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipette

Procedure:

Weigh out the desired amount of SRI-31142 powder. For 1 mL of a 10 mM stock solution,

you will need 4.57 mg (M.Wt: 456.55 g/mol ).

Add the appropriate volume of anhydrous DMSO to the vial containing the SRI-31142
powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the vial for 5-10 minutes in a water bath

sonicator.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol for Preparing SRI-31142 for In Vivo Injection
(Example with a Co-Solvent Vehicle)
This protocol provides an example of how to prepare a dosing solution. The final

concentrations and vehicle composition may need to be optimized for your specific

experimental model.

Materials:
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10 mM SRI-31142 in DMSO stock solution

Polyethylene glycol 300 (PEG300)

Sterile Saline (0.9% NaCl)

Sterile tubes for dilution

Procedure:

Calculate the required volume of the SRI-31142 stock solution based on the desired final

concentration and injection volume.

Prepare the vehicle solution. A common vehicle for compounds with poor aqueous solubility

is a mixture of DMSO, PEG300, and saline. For example, a vehicle could be 5% DMSO,

40% PEG300, and 55% Saline.

In a sterile tube, add the required volume of the SRI-31142 DMSO stock solution.

Add the PEG300 to the tube and vortex thoroughly to ensure complete mixing.

Slowly add the sterile saline to the mixture while vortexing to prevent precipitation.

Visually inspect the final dosing solution to ensure it is clear and free of any precipitate

before injection.

Troubleshooting Guide
Encountering precipitation when preparing SRI-31142 solutions can be a common issue. This

guide will help you troubleshoot and resolve these problems.
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Problem Identification

Troubleshooting Steps

Corrective Actions

Precipitation Observed in Solution

Is the DMSO stock solution clear?

Did precipitation occur during dilution with aqueous buffer/saline?

Yes

Stock solution is not clear.
- Sonicate or gently warm.

- If unresolved, prepare fresh stock with anhydrous DMSO.

No

Precipitation upon dilution.
- Decrease final concentration.

- Optimize vehicle: increase co-solvent (e.g., PEG) percentage.
- Add saline dropwise while vortexing.

Yes

Solution is Clear: Proceed with Experiment

No

Re-evaluate

Click to download full resolution via product page

Caption: Troubleshooting workflow for SRI-31142 precipitation.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing SRI-31142 for in vivo

experiments, from initial dissolution to the final injectable solution.
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Stock Solution Preparation

Injection Solution Preparation

Administration

1. Weigh SRI-31142 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Clear Stock Solution (e.g., 10 mM in DMSO)

6. Mix Stock with Vehicle Components

5. Prepare Vehicle (e.g., PEG300 + Saline)

7. Final Injectable Solution

8. In Vivo Injection

Click to download full resolution via product page

Caption: Workflow for preparing SRI-31142 for injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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